Cas no 52670-94-7 ((+-)-4-Megastigmen-3,9-dion)
(+-)-4-Megastigmen-3,9-dion structure
Product Name:(+-)-4-Megastigmen-3,9-dion
CAS No:52670-94-7
MF:C13H20O2
MW:208.296704292297
CID:2035205
Update Time:2025-03-25
(+-)-4-Megastigmen-3,9-dion Chemical and Physical Properties
Names and Identifiers
-
- (+-)-4-Megastigmen-3,9-dion
- (6R)-4-megastigmen-3,9-dione
- 3-oxodihydro-alpha-ionone
- 4-(2,6,6-Trimethyl-4-oxocyclohex-2-enyl)butan-2-one
- 4-Megastigmen-3,9-dion
- 4-megastigmen-3,9-dione
- 4-megastigmene-3,9-dione
- (-)-7,8-Dihydro-alpha-ionone
- 2-Cyclohexen-1-one, 3,5,5-trimethyl-4-(3-oxobutyl)-, (4R)-
-
- Inchi: 1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
- InChI Key: GSTVTHMQXVKNQF-UHFFFAOYSA-N
- SMILES: CC(CCC1C(C)(C)CC(=O)C=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- XLogP3: 2.015
Experimental Properties
- Density: 0.945±0.06 g/cm3(Predicted)
- Boiling Point: 307.3±21.0 °C(Predicted)
(+-)-4-Megastigmen-3,9-dion Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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